2-methyl-N-[2-[2-(2,3,5-trimethylphenoxy)ethoxy]ethyl]propan-2-amine;hydrochloride

• IUPAC Name: 2-methyl-N-[2-[2-(2,3,5-trimethylphenoxy)ethoxy]ethyl]propan-2-amine;hydrochloride
• InChI: InChI=1S/C17H29NO2.ClH/c1-13-11-14(2)15(3)16(12-13)20-10-9-19-8-7-18-17(4,5)6;/h11-12,18H,7-10H2,1-6H3;1H
• InChI Key: ICTDJZSMRPZOBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)OCCOCCNC(C)(C)C)C)C.Cl
• Molecular Formula: C17H30ClNO2
• Molecular Weight: 315.9 g/mol

Description

2-methyl-N-[2-[2-(2,3,5-trimethylphenoxy)ethoxy]ethyl]propan-2-amine;hydrochloride is a complex organic compound with a molecular formula of C17H30NO2. This compound is known for its unique chemical structure, which includes a trimethylphenoxy group and an ethoxyethyl chain. It is often used in various scientific research applications due to its distinct properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methyl-N-[2-[2-(2,3,5-trimethylphenoxy)ethoxy]ethyl]propan-2-amine;hydrochloride typically involves multiple steps. One common method includes the reaction of 2,3,5-trimethylphenol with ethylene oxide to form 2-(2,3,5-trimethylphenoxy)ethanol. This intermediate is then reacted with 2-chloroethylamine hydrochloride under basic conditions to yield the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The reaction conditions are carefully controlled, including temperature, pressure, and the concentration of reactants, to optimize the production process.

Chemical Reactions Analysis

Types of Reactions

2-methyl-N-[2-[2-(2,3,5-trimethylphenoxy)ethoxy]ethyl]propan-2-amine;hydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are possible, especially at the amine group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base.

Major Products Formed

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted amines or ethers.

Scientific Research Applications

2-methyl-N-[2-[2-(2,3,5-trimethylphenoxy)ethoxy]ethyl]propan-2-amine;hydrochloride is used in various fields of scientific research:

Chemistry: As a reagent in organic synthesis and as a building block for more complex molecules.

Biology: In studies involving cellular signaling pathways and receptor binding.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-methyl-N-[2-[2-(2,3,5-trimethylphenoxy)ethoxy]ethyl]propan-2-amine;hydrochloride involves its interaction with specific molecular targets, such as receptors or enzymes. The compound may bind to these targets, modulating their activity and influencing various biochemical pathways. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-methyl-2-(2,3,5-trimethylphenoxy)ethanamine
• N-propan-2-yl-1-(2,4,6-trimethylphenoxy)propan-2-amine

Uniqueness

2-methyl-N-[2-[2-(2,3,5-trimethylphenoxy)ethoxy]ethyl]propan-2-amine;hydrochloride is unique due to its specific structural features, such as the trimethylphenoxy group and the ethoxyethyl chain. These features confer distinct chemical and biological properties, making it valuable for specialized applications in research and industry.